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Compound of Interest

Compound Name: Cethexonium

Cat. No.: B1212954 Get Quote

Essential Safety and Handling Guide for
Cethexonium
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Cethexonium. It outlines the necessary personal

protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure

laboratory environment.

Chemical and Physical Properties
Cethexonium is a quaternary ammonium compound.[1][2] The following table summarizes its

key quantitative data, primarily for its bromide salt, Cethexonium Bromide, which is a common

form.
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Property Value Source

Chemical Formula
C24H50BrNO (Cethexonium

Bromide)
[2][3]

Molecular Weight
448.56 g/mol (Cethexonium

Bromide)
[2][3]

Appearance White powder [2]

Melting Point 75°C [2]

Solubility

Soluble in water, alcohol, and

chloroform. Practically

insoluble in petroleum ether.

[2]

CAS Number
1794-74-7 (Bromide), 6810-42-

0 (Free base)
[2][3]

Personal Protective Equipment (PPE)
Given that Cethexonium is a quaternary ammonium compound and can be harmful,

appropriate PPE is mandatory to prevent skin and eye contact, and inhalation.[4][5]
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PPE Category Specification Rationale

Hand Protection
Double-gloving with powder-

free nitrile gloves.

Prevents skin contact. The

outer glove should be removed

and disposed of within the

containment area (e.g., fume

hood) after handling.[6]

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from accidental

splashes or dust.[6][7]

Respiratory Protection
A fitted N95 or higher-rated

respirator.

Protects against the inhalation

of aerosolized particles or dust,

which may cause respiratory

irritation.[4][5][6]

Body Protection

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.[6]

[8]

Operational Plans: Safe Handling Workflow
All handling of Cethexonium should be performed in a designated area, such as a chemical

fume hood or a ventilated enclosure, to minimize inhalation exposure.
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Workflow for the safe handling of Cethexonium.

Disposal Plan
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All materials contaminated with Cethexonium, including unused product, empty containers,

and disposable PPE, must be collected in designated, clearly labeled, and sealed hazardous

waste containers.[6]

Waste Segregation and Disposal Workflow
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Workflow for the disposal of Cethexonium waste.

Disposal "Don'ts"
Do not dispose of Cethexonium down the drain.[9] Pharmaceutical waste can negatively

impact aquatic ecosystems.[9]

Do not mix with other waste streams unless explicitly instructed by your institution's safety

officer.

Do not dispose of in regular trash.[10]

Generalized Experimental Protocol: Preparing a
Cethexonium Bromide Solution
While specific experimental protocols for Cethexonium were not found in the initial search, a

generalized procedure for preparing a solution from a solid compound like Cethexonium
Bromide is provided below.

Objective: To prepare a solution of a specified concentration of Cethexonium Bromide.

Materials:
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Cethexonium Bromide (solid)

Appropriate solvent (e.g., deionized water, ethanol)

Volumetric flask

Spatula

Weighing paper/boat

Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:

Preparation: Don all required PPE and perform all work in a chemical fume hood.

Weighing:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh the required amount of Cethexonium Bromide using a clean spatula.

Dissolving:

Transfer the weighed solid into the volumetric flask.

Add a portion of the solvent to the flask (approximately half of the final volume).

Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely.

Final Volume:

Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric

flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.
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Labeling:

Clearly label the flask with the name of the compound, concentration, solvent, and date of

preparation.

Storage: Store the solution in a tightly sealed container in a cool, dry, and dark place as

indicated by safety data sheets for similar compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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